4-Bromo-2-[(ethoxycarbonyl)amino]benzoic acid

• Molecular Formula: C10H10BrNO4
• Molecular Weight: 288.09 g/mol
• IUPAC Name: 4-bromo-2-(ethoxycarbonylamino)benzoic acid
• InChI: InChI=1S/C10H10BrNO4/c1-2-16-10(15)12-8-5-6(11)3-4-7(8)9(13)14/h3-5H,2H2,1H3,(H,12,15)(H,13,14)
• InChI Key: PNDBUMIMYBIANL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=C(C=CC(=C1)Br)C(=O)O

Description

4-Bromo-2-[(ethoxycarbonyl)amino]benzoic acid is a useful research compound. Its molecular formula is C10H10BrNO4 and its molecular weight is 288.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl chloroformate (5.00 ml, 52.1 mmol) was added to a solution of 2-amino-4-bromobenzoic acid (3.75 g, 17.36 mmol) in THF (70 ml) at room temperature. The mixture was heated to 70° C. and let stir for 24 hrs. The reaction was concentrated to give an oily solid. The resulting solid was diluted with toluene (50 mL), concentrated and then triturated with 5% ether/hexanes (100 mL) to give upon filtration and subsequent washing of the solid with hexane the title compound (4.6 gm, 92%) as a solid. LCMS (ES+) m/z 287.88 (M+H)+.